molecular formula C18H33IO2 B1206353 18-Iodooctadec-17-enoic acid

18-Iodooctadec-17-enoic acid

Cat. No. B1206353
M. Wt: 408.4 g/mol
InChI Key: PJRCYRMJRNARKY-UHFFFAOYSA-N
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Description

18-Iodooctadec-17-enoic acid, also known as 18-Iodooctadec-17-enoic acid, is a useful research compound. Its molecular formula is C18H33IO2 and its molecular weight is 408.4 g/mol. The purity is usually 95%.
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properties

Product Name

18-Iodooctadec-17-enoic acid

Molecular Formula

C18H33IO2

Molecular Weight

408.4 g/mol

IUPAC Name

18-iodooctadec-17-enoic acid

InChI

InChI=1S/C18H33IO2/c19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18(20)21/h15,17H,1-14,16H2,(H,20,21)

InChI Key

PJRCYRMJRNARKY-UHFFFAOYSA-N

Canonical SMILES

C(CCCCCCCC=CI)CCCCCCCC(=O)O

synonyms

18-iodo-17-octadecenoic acid
18-iodo-17-octadecenoic acid, 123I-labeled cpd (E)-isomer
18-iodo-17-octadecenoic acid, 125I-labeled cpd (E)-isome

Origin of Product

United States

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